Cas no 134907-61-2 (1H-1,4-Diazepine,hexahydro-1-[[4-(methylamino)phenyl]sulfonyl]-4-(2-phenylethyl)-)

• Product Name: 1H-1,4-Diazepine,hexahydro-1-[[4-(methylamino)phenyl]sulfonyl]-4-(2-phenylethyl)-
• CAS No: 134907-61-2
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 1237127
• Update Time: 2024-08-05

1H-1,4-Diazepine,hexahydro-1-[[4-(methylamino)phenyl]sulfonyl]-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-[[4-(methylamino)phenyl]sulfonyl]-4-(2-phenylethyl)-
• Benzenamine, 4-[[hexahydro-4-(2-phenylethyl)-1H-1,4-diazepin-1-yl]sulfonyl]-N-methyl-

• Inchi： 1S/C20H27N3O2S/c1-21-19-8-10-20(11-9-19)26(24,25)23-14-5-13-22(16-17-23)15-12-18-6-3-2-4-7-18/h2-4,6-11,21H,5,12-17H2,1H3
• InChI Key： QNRGOQPRIDQKAV-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(S(N2CCCN(CCC3=CC=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 373.18261

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 535.0±60.0 °C(Predicted)
• PSA: 52.65
• pka: 7.82±0.10(Predicted)